Cas no 895646-64-7 (N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine is a synthetic organic compound featuring a quinoline core substituted with a benzylamine group at the 4-position and a 4-methylbenzenesulfonyl moiety at the 3-position. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The sulfonyl group enhances stability and may influence binding interactions, while the benzylamine substitution offers versatility for further functionalization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies and targeted drug development. The compound is typically characterized by high purity and consistent performance in synthetic applications.
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine structure
895646-64-7 structure
Product Name:N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
CAS No:895646-64-7
MF:C23H20N2O2S
MW:388.482104301453
CID:6044759
PubChem ID:7184909
Update Time:2025-06-06

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
    • 4-Quinolinamine, 3-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
    • BDBM50267249
    • SCHEMBL3831705
    • 895646-64-7
    • N-benzyl-3-tosylquinolin-4-amine
    • AKOS022048012
    • F1609-0350
    • CCG-138158
    • CHEMBL4068775
    • N-benzyl-3-(4-methylphenyl)sulfonylquinolin-4-amine
    • Inchi： 1S/C23H20N2O2S/c1-17-11-13-19(14-12-17)28(26,27)22-16-24-21-10-6-5-9-20(21)23(22)25-15-18-7-3-2-4-8-18/h2-14,16H,15H2,1H3,(H,24,25)
    • InChI Key： QIBOKJCYIWWNQT-UHFFFAOYSA-N
    • SMILES： N1C2C(=CC=CC=2)C(NCC2=CC=CC=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

  • Exact Mass: 388.12454906g/mol
  • Monoisotopic Mass: 388.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.288±0.06 g/cm3(Predicted)
  • Boiling Point: 606.5±55.0 °C(Predicted)
  • pka: 4.86±0.50(Predicted)

N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1609-0350-2μmol
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
2μl
 $57.0 2023-05-17
Life Chemicals
F1609-0350-5μmol
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
5μl
 $63.0 2023-05-17
Life Chemicals
F1609-0350-10μmol
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
10μl
 $69.0 2023-05-17
Life Chemicals
F1609-0350-20μmol
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
20μl
 $79.0 2023-05-17
Life Chemicals
F1609-0350-1mg
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F1609-0350-2mg
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
2mg
 $59.0 2023-05-17
Life Chemicals
F1609-0350-3mg
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F1609-0350-4mg
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
4mg
 $66.0 2023-05-17
Life Chemicals
F1609-0350-5mg
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
5mg
 $69.0 2023-05-17
Life Chemicals
F1609-0350-10mg
N-benzyl-3-(4-methylbenzenesulfonyl)quinolin-4-amine
 895646-64-7 90%+
10mg
 $79.0 2023-05-17

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